Cas no 68052-10-8 (1,4-Dibutoxy-2-chlorobenzene)

• Product Name: 1,4-Dibutoxy-2-chlorobenzene
• CAS No: 68052-10-8
• MF: C₁₄H₂₁ClO₂
• MW: 256.768343687058
• CID: 968488
• PubChem ID: 106465
• Update Time: 2025-11-02

1,4-Dibutoxy-2-chlorobenzene Chemical and Physical Properties

Names and Identifiers

• 1,4-Dibutoxy-2-chlorobenzene
• 1-Chloro-2,5-dibutoxybenzene
• Benzene, 1,4-dibutoxy-2-chloro-
• FT-0746077
• G3D8K66BX8
• 1-CHLORO-2,5-DI-N-BUTOXYBENZENE
• 2,5-Dibutoxy-1-chlorobenzene
• YXZPUUPBQVIBTL-UHFFFAOYSA-
• 2,5-Dibutoxychlorobenzene
• C1605
• EINECS 268-303-2
• InChI=1/C14H21ClO2/c1-3-5-9-16-12-7-8-14(13(15)11-12)17-10-6-4-2/h7-8,11H,3-6,9-10H2,1-2H3
• W-111321
• SCHEMBL3785500
• DTXSID2071025
• 68052-10-8
• NS00036373
• 1-Chloro-2,5-di-n-butoxybebzene
• CS-0454822
• YXZPUUPBQVIBTL-UHFFFAOYSA-N

• MDL： MFCD00071751
• Inchi： 1S/C14H21ClO2/c1-3-5-9-16-12-7-8-14(13(15)11-12)17-10-6-4-2/h7-8,11H,3-6,9-10H2,1-2H3
• InChI Key： YXZPUUPBQVIBTL-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OCCCC)OCCCC

Computed Properties

• Exact Mass: 256.12300
• Monoisotopic Mass: 256.1230076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Color/Form: 。
• Density: 1.05
• Flash Point: 159 °C
• Refractive Index: 1.5050-1.5080
• PSA: 18.46000
• LogP: 4.69780
• Solubility: 。

Additional information on 1,4-Dibutoxy-2-chlorobenzene

1,4-Dibutoxy-2-chlorobenzene: Properties, Applications, and Market Insights

1,4-Dibutoxy-2-chlorobenzene (CAS No. 68052-10-8) is a specialized organic compound that has garnered significant attention in various industrial and research applications. This chlorinated aromatic ether, characterized by its butoxy substituents, plays a crucial role in sectors ranging from material science to specialty chemicals. With the increasing demand for high-performance intermediates, understanding the properties and applications of 1,4-dibutoxy-2-chlorobenzene is essential for professionals in the field.

The molecular structure of 1,4-Dibutoxy-2-chlorobenzene features a benzene ring substituted with two butoxy groups at the 1 and 4 positions and a chlorine atom at the 2 position. This unique arrangement imparts specific chemical properties, such as moderate polarity and stability, making it suitable for use as an intermediate in organic synthesis. Researchers often explore its reactivity in cross-coupling reactions and as a precursor for more complex molecules, aligning with current trends in sustainable chemistry and green synthesis.

One of the most notable applications of 1,4-Dibutoxy-2-chlorobenzene is in the development of advanced materials. Its role as a building block for liquid crystals and polymer additives has been widely studied, particularly in the context of flexible electronics and OLED technology. As the demand for energy-efficient displays grows, the relevance of this compound in material science continues to rise. Additionally, its use in photoactive compounds has sparked interest in photovoltaic research, addressing the global push for renewable energy solutions.

From a commercial perspective, the market for 1,4-Dibutoxy-2-chlorobenzene is influenced by its niche applications. Suppliers and manufacturers often highlight its high purity grades (e.g., ≥98%) to meet the stringent requirements of pharmaceutical and electronic industries. Recent discussions in chemical forums and research publications emphasize the need for scalable synthesis methods, reflecting the industry's focus on cost-effective production without compromising quality.

Environmental and safety considerations are also critical when handling 1,4-Dibutoxy-2-chlorobenzene. While not classified as hazardous under standard regulations, proper storage conditions—such as avoiding prolonged exposure to light and moisture—are recommended to maintain its stability. This aligns with the broader industry shift toward sustainable chemical practices and responsible sourcing, topics frequently searched by professionals in the field.

In summary, 1,4-Dibutoxy-2-chlorobenzene (CAS 68052-10-8) represents a versatile compound with growing importance in high-tech applications. Its synthesis, properties, and uses intersect with contemporary themes like green chemistry and advanced material development, making it a subject of ongoing research and commercial interest. For those seeking detailed technical data or procurement options, consulting specialized chemical databases or suppliers with ISO-certified production capabilities is advised.